Cas no 2411284-59-6 (tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate)
tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Z3952174806
- tert-butyl 1-[(but-2-ynamido)methyl]-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
- Tert-butyl 2-[(but-2-ynoylamino)methyl]-2-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate
- tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate
-
- Inchi: 1S/C18H28N2O4/c1-5-6-14(22)19-12-18(13-21)11-17(18)7-9-20(10-8-17)15(23)24-16(2,3)4/h21H,7-13H2,1-4H3,(H,19,22)
- InChI Key: DSVDASGRIVITIN-UHFFFAOYSA-N
- SMILES: OCC1(CNC(C#CC)=O)CC21CCN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 573
- XLogP3: 1.6
- Topological Polar Surface Area: 78.9
tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575649-0.05g |
tert-butyl 1-[(but-2-ynamido)methyl]-1-(hydroxymethyl)-6-azaspiro[2.5]octane-6-carboxylate |
2411284-59-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate
Professional Introduction to Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate (CAS No: 2411284-59-6)
The compound Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate, identified by its CAS number 2411284-59-6, represents a sophisticated molecular structure with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amide derivative combines a tertiary butyl group, a hydroxymethyl functionality, and an azaspiro framework, making it a structurally unique entity that has garnered attention for its versatile reactivity and potential biological applications.
At the core of this compound's appeal lies its intricate spirocyclic architecture, which integrates a six-membered azacycloalkane ring with a five-membered octane ring. This spiroconjugation introduces conformational rigidity and electronic delocalization, features that are highly valued in medicinal chemistry for modulating binding affinities and pharmacokinetic properties. The presence of both but-2ynamido and hydroxymethyl substituents further enhances its synthetic utility, providing multiple reactive sites for further functionalization. Such structural motifs are increasingly recognized as key players in the design of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of spirocyclic compounds due to their ability to exhibit enhanced metabolic stability, improved solubility profiles, and reduced immunogenicity compared to linear analogs. The tert-butyl group in this molecule serves as a steric shield, protecting critical functional moieties from unwanted side reactions while also contributing to the overall lipophilicity of the compound. This balance between steric bulk and electronic properties makes it an attractive scaffold for drug discovery efforts targeting various disease mechanisms.
One of the most compelling aspects of Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. The but-2ynamido moiety, for instance, can undergo nucleophilic substitution reactions or serve as a precursor for introducing additional nitrogen-containing heterocycles—structures that are frequently found in biologically active molecules. Meanwhile, the hydroxymethyl group offers opportunities for etherification, esterification, or amidation reactions, enabling the construction of diverse molecular libraries.
Recent advancements in computational chemistry have further highlighted the significance of spirocyclic compounds like this one. Molecular modeling studies suggest that the rigid azaspiro framework promotes optimal positioning of key pharmacophoric groups within binding pockets of target proteins or enzymes. This precise spatial arrangement can lead to improved receptor affinity and selectivity, critical factors in minimizing off-target effects—a major concern in modern drug development. Moreover, the compound's structural complexity may contribute to its potential as a protease inhibitor or kinase modulator.
The synthetic pathways leading to Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate are equally noteworthy. Given its multifunctional nature, this compound exemplifies how strategic bond-forming reactions—such as cycloadditions between azides and alkynes (to form the spirocycle) or nucleophilic additions to carbonyl groups—can be harnessed to construct intricate scaffolds efficiently. Such methodologies align with green chemistry principles by minimizing waste and maximizing atom economy.
In light of current research trends, this molecule may find utility in exploring next-generation therapeutics aimed at modulating epigenetic enzymes or DNA repair mechanisms. The azaspiro scaffold has been implicated in stabilizing protein-protein interactions through allosteric effects, while the presence of nitrogen-rich functional groups suggests potential roles in hydrogen bonding networks within biological targets. These features make it a promising candidate for further investigation into areas such as oncology or neurodegenerative diseases where precise molecular intervention is essential.
The versatility of Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate extends beyond its role as a mere building block; it also serves as an inspiration for designing entirely new chemical entities with tailored properties. By leveraging its unique structural features—such as the spiroconjugation between rings—the compound encourages chemists to push boundaries toward innovative drug discovery paradigms that emphasize both structural novelty and functional efficacy.
As interest in heterocyclic chemistry continues to grow across academia and industry alike,Tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate stands out as an exemplar of how sophisticated molecular design can yield compounds with far-reaching implications for human health care solutions. Its journey from laboratory synthesis to potential clinical application underscores not only advances in synthetic methodologies but also our evolving understanding of how molecular structure dictates biological function—a cornerstone principle upon which modern medicine is built.
2411284-59-6 (tert-butyl 1-(but-2-ynamido)methyl-1-(hydroxymethyl)-6-azaspiro2.5octane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)